Cas no 15640-10-5 (1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-)

1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)- structure
15640-10-5 structure
Product Name:1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-
CAS No:15640-10-5
MF:C6H4Cl5N3
MW:295.381055831909
CID:204153
Update Time:2024-01-26

1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-
    • 1,3,5-Triazine, 2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-
    • Inchi: 1S/C6H4Cl5N3/c1-2-12-4(3(7)8)14-5(13-2)6(9,10)11/h3H,1H3
    • InChI Key: GMSKZJNJSYWNKI-UHFFFAOYSA-N
    • SMILES: N1=C(C(Cl)(Cl)Cl)N=C(C)N=C1C(Cl)Cl

Computed Properties

  • Exact Mass: 292.88512
  • Monoisotopic Mass: 292.885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Density: 1.673
  • Boiling Point: 351.9°Cat760mmHg
  • Flash Point: 197.7°C
  • Refractive Index: 1.583
  • PSA: 38.67
  • pka: -0.93±0.10(Predicted)
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